Cas no 2121513-97-9 (3-Aminocarbonyl-5-bromophenylboronic acid)

• Product Name: 3-Aminocarbonyl-5-bromophenylboronic acid
• CAS No: 2121513-97-9
• MF: C₇H₇BBrNO₃
• MW: 243.850381135941
• MDL: MFCD30529868
• CID: 5079110
• Update Time: 2026-03-01

3-Aminocarbonyl-5-bromophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminocarbonyl-5-bromophenylboronic acid
• (3-bromo-5-carbamoylphenyl)boronicacid
• (3-bromo-5-carbamoylphenyl)boronic acid

• MDL： MFCD30529868
• Inchi： 1S/C7H7BBrNO3/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3,12-13H,(H2,10,11)
• InChI Key： VUEQXFIUMDEIIM-UHFFFAOYSA-N
• SMILES： BrC1C=C(B(O)O)C=C(C(N)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Topological Polar Surface Area: 83.6

Additional information on 3-Aminocarbonyl-5-bromophenylboronic acid

Comprehensive Overview of 3-Aminocarbonyl-5-bromophenylboronic acid (CAS No. 2121513-97-9)

3-Aminocarbonyl-5-bromophenylboronic acid (CAS No. 2121513-97-9) is a highly specialized boronic acid derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique aminocarbonyl and bromo functional groups, serves as a critical intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. Its molecular structure, combining both electron-withdrawing and electron-donating moieties, makes it a versatile building block for designing drug candidates and functional materials.

The growing demand for boronic acid-based compounds in targeted drug delivery and bioconjugation has propelled research into 3-Aminocarbonyl-5-bromophenylboronic acid. Recent studies highlight its potential in cancer therapeutics, particularly in proteasome inhibition and enzyme-targeted therapies. Researchers are also exploring its applications in bioimaging and diagnostic probes, leveraging its ability to form stable complexes with diols and other biomolecules. This aligns with the current trend of precision medicine, where small-molecule probes play a pivotal role.

From a synthetic chemistry perspective, CAS No. 2121513-97-9 is valued for its high reactivity and selectivity in palladium-catalyzed reactions. Its bromine substituent facilitates further functionalization, enabling the creation of diverse aryl-aryl bonds—a key step in constructing complex heterocycles. This property is particularly relevant in the development of OLED materials and organic semiconductors, addressing the surge in demand for flexible electronics and energy-efficient displays.

Environmental and green chemistry considerations have also shaped the use of 3-Aminocarbonyl-5-bromophenylboronic acid. Unlike traditional reagents, it often requires milder reaction conditions, reducing energy consumption and waste generation. This aligns with the sustainable synthesis movement, a hot topic in academic and industrial circles. Moreover, its compatibility with water-based systems enhances its appeal for biocompatible applications.

For researchers sourcing CAS No. 2121513-97-9, quality parameters such as purity (>98%), solubility profiles, and storage stability are critical. Suppliers often provide technical data sheets detailing its NMR spectra and HPLC chromatograms to ensure reproducibility in experiments. The compound’s stability under anhydrous conditions and sensitivity to protic solvents are frequently discussed in user forums and scientific databases.

In summary, 3-Aminocarbonyl-5-bromophenylboronic acid exemplifies the intersection of cutting-edge chemistry and applied science. Its multifaceted applications—from drug discovery to advanced materials—underscore its importance in contemporary research. As the scientific community continues to explore boron chemistry, this compound is poised to remain a keystone reagent in innovative solutions for global challenges.